N-(8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene)hydroxylamine

• IUPAC Name: (NE)-N-(8-fluoro-2,3-dihydrochromen-4-ylidene)hydroxylamine
• InChI: InChI=1S/C9H8FNO2/c10-7-3-1-2-6-8(11-12)4-5-13-9(6)7/h1-3,12H,4-5H2/b11-8+
• InChI Key: OFOMMTJRFCSXNT-DHZHZOJOSA-N
• Canonical SMILES: C1COC2=C(C1=NO)C=CC=C2F
• Isomeric SMILES: C\1COC2=C(/C1=N/O)C=CC=C2F
• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol

Description

“N-(8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene)hydroxylamine” is a chemical compound. It is related to the class of flavans with a 3,4-dihydro-2-aryl-2H-1-benzopyran-4-one skeleton and its substituted derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 2-phenyl-3,4-dihydro-2H-1-benzopyran bearing a ketone at the carbon C3.

Scientific Research Applications

DNA Interaction and Complex Formation

The Schiff base ligand derived from naringenin and ethylenediamine, which includes a structure similar to N-(8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene)hydroxylamine, has been studied for its interactions with DNA. The polymerized form of this ligand and its metal complexes demonstrated significant interactions with DNA, influencing DNA damage and repair processes (Paşa, 2017).

Synthesis Applications

The compound has been utilized in the synthesis of various pharmaceutical and biochemical compounds. For instance, its derivatives were used in the synthesis of Fidarestat, a pharmaceutical agent, showcasing its utility in complex organic syntheses (Yan, 2005).

Antibacterial Compound Development

Derivatives of the compound have been explored for their potential in developing antibacterial agents. The synthesis of novel coumarin derivatives using related structures has shown promise in creating compounds with significant antibacterial properties (Mulwad & Shirodkar, 2002).

Pharmacological Properties

Research has also delved into the diverse pharmacological properties of benzopyran compounds, which include the derivative . These properties range from beta-blockade to antimicrobial effects, highlighting the compound's potential in various therapeutic areas (Yu et al., 2005).

Novel Coumarin Derivatives Synthesis

The synthesis of novel coumarin derivatives using structures related to this compound has been investigated, further extending its application in creating new compounds with potential biological activities (Gummudavelly et al., 2009).

Safety and Hazards

While the specific safety and hazards of this compound are not available in the search results, it is generally recommended to handle similar compounds with care, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Synthesis routes and methods

Procedure details

A round bottom flask was charged with 8-fluorochroman-4-one (8.2 g), hydroxylamine hydrochloride (3.78 g) and sodium acetate (4.46 g). A reflux condenser was added, the flask was purged with argon, dry EtOH (20 mL) was added, and the mixture was stirred at reflux for 18 hours. The solution was cooled to room temperature, diluted with EtOAc, and washed with water. The organic phase was dried, and evaporated to give the intermediate 8-fluorochroman-4-one oxime, which was reduced with Raney Nickel in EtOH at 50 PSI to yield the titled amine (4.69 g, 57%).